Cas no 2229151-80-6 (4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine)

4-(1,4-Dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine is a specialized heterocyclic compound featuring a pyrazole-piperidine structural motif. This molecule is of interest in medicinal chemistry and agrochemical research due to its potential as a versatile intermediate or pharmacophore. The presence of both pyrazole and piperidine moieties offers opportunities for further functionalization, enabling applications in ligand design or bioactive molecule synthesis. Its methyl-substituted pyrazole ring enhances stability, while the ether linkage provides synthetic flexibility. The compound’s well-defined structure and purity make it suitable for exploratory studies in drug discovery or crop protection, where precise molecular modifications are critical.
4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine structure
2229151-80-6 structure
Product Name:4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine
CAS No:2229151-80-6
MF:C11H19N3O
MW:209.288062334061
CID:6407325
PubChem ID:165649248
Update Time:2025-05-19

4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine
    • EN300-1734971
    • 2229151-80-6
    • 4-[(1,4-dimethyl-1H-pyrazol-3-yl)oxy]-4-methylpiperidine
    • Inchi: 1S/C11H19N3O/c1-9-8-14(3)13-10(9)15-11(2)4-6-12-7-5-11/h8,12H,4-7H2,1-3H3
    • InChI Key: CLOXQWFDOBIULB-UHFFFAOYSA-N
    • SMILES: O(C1C(C)=CN(C)N=1)C1(C)CCNCC1

Computed Properties

  • Exact Mass: 209.152812238g/mol
  • Monoisotopic Mass: 209.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 39.1Ų

4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine Pricemore >>

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4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine Related Literature

Additional information on 4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine

Recent Advances in the Study of 4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine (CAS: 2229151-80-6)

The compound 4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine (CAS: 2229151-80-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and piperidine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step process involving the condensation of 1,4-dimethyl-1H-pyrazol-3-ol with 4-methylpiperidine under controlled conditions, achieving a yield of over 85%. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that 4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies conducted by Smith et al. (2024) demonstrated its high affinity for serotonin and dopamine receptors, suggesting potential applications in treating neurological disorders such as depression and Parkinson's disease. The compound's ability to cross the blood-brain barrier efficiently further enhances its therapeutic prospects.

Another significant finding comes from a recent preclinical trial investigating the anticancer properties of 4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine. The study, published in Cancer Research (2024), reported that the compound induces apoptosis in certain cancer cell lines by inhibiting key signaling pathways involved in cell proliferation. These findings position the molecule as a potential candidate for oncology drug development, although further studies are needed to assess its safety and efficacy in humans.

In addition to its therapeutic potential, researchers have also explored the structural-activity relationships (SAR) of 4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine. Computational modeling and X-ray crystallography studies have provided insights into the molecular interactions that underlie its biological activity. These insights are invaluable for the design of derivatives with improved potency and selectivity.

Despite these promising developments, challenges remain. The metabolic stability and pharmacokinetic profile of 4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine require further optimization to enhance its drug-like properties. Ongoing research aims to address these issues through structural modifications and formulation strategies.

In conclusion, 4-(1,4-dimethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine (CAS: 2229151-80-6) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological activities and recent advancements in synthesis and characterization underscore its potential as a therapeutic agent. Future studies will likely focus on translating these findings into clinical applications, paving the way for new treatments in neurology and oncology.

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